Cas no 127758-25-2 ((4r,5s)-(2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)methan-1-ol)

• Product Name: (4r,5s)-(2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)methan-1-ol
• CAS No: 127758-25-2
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 897599
• Update Time: 2025-07-22

(4r,5s)-(2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)methan-1-ol Chemical and Physical Properties

Names and Identifiers

• (4r,5s)-(2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)methan-1-ol
• ((4S)-2,2,4-trimethyl-1,3-dioxolan-4-yl)methan-1-ol
• (2S,3R)-2,3-O-Isopropyliden-4-penten-1,2,3-triol
• (S)-(-)-2,2,4-trimethyl-4-(hydroxymethyl)-1,3-dioxolane
• (S)-2,2,4-trimethyl-1,3-dioxolan-4-yl methanol
• (S)-2,2,4-trimethyl-1,3-dioxolane-4-methanol
• [(4S)-2,2,4-trimethyl-1,3-dioxolane-4-yl]methanol
• [(4S,5R)-2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl]m
• 1,3-Dioxolane-4-methanol,2,2,4-trimethyl-,(S)
• 4-hydroxymethyl-2,2,4-trimethyl-1,3-dioxolane

• Inchi： 1S/C8H14O3/c1-4-6-7(5-9)11-8(2,3)10-6/h4,6-7,9H,1,5H2,2-3H3/t6-,7+/m0/s1
• InChI Key： GXJPMBQLUDQIAV-NKWVEPMBSA-N
• SMILES： C1(C)(C)O[C@@H](C=C)[C@@H](CO)O1

Computed Properties

• Exact Mass: 158.09400

Experimental Properties

• PSA: 38.69000
• LogP: 0.68480

Additional information on (4r,5s)-(2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)methan-1-ol

Professional Introduction to Compound with CAS No 127758-25-2 and Product Name: (4R,5S)-(2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)methan-1-ol

The compound with the CAS number 127758-25-2 and the product name (4R,5S)-(2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)methan-1-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their unique structural and functional properties, making it a subject of considerable interest in both academic and industrial settings.

At the core of this compound's identity is its chiral center, which is evident from the stereochemical notation (4R,5S). This stereochemistry is crucial as it influences the compound's interaction with biological systems, particularly in terms of its pharmacological activity. The presence of a dioxolane ring in the molecular structure contributes to its stability and reactivity, making it a versatile intermediate in synthetic chemistry.

The (4R,5S)-(2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)methan-1-ol molecule exhibits a complex arrangement of functional groups that include an alcohol moiety at the methanone position. This alcohol group is particularly significant as it serves as a potential site for further functionalization, enabling the synthesis of more complex derivatives. Such derivatives could have applications in drug development, where specific modifications can enhance bioavailability or target specific biological pathways.

Recent research in the field of chiral chemistry has highlighted the importance of stereoselective synthesis in developing pharmaceuticals. The compound 127758-25-2 exemplifies this trend by demonstrating how careful control over stereochemistry can lead to compounds with enhanced therapeutic potential. Studies have shown that enantiomerically pure compounds often exhibit more predictable and potent biological activities compared to their racemic counterparts.

The dioxolane ring in (4R,5S)-(2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)methan-1-ol is particularly noteworthy due to its ability to participate in various chemical reactions while maintaining structural integrity. This property makes it an attractive scaffold for designing new molecules with tailored properties. For instance, the vinyl group on the dioxolane ring can undergo addition reactions, allowing for the introduction of additional functional groups at specific positions within the molecule.

In terms of pharmaceutical applications, this compound has shown promise in preliminary studies as a potential intermediate in the synthesis of bioactive molecules. The combination of its chiral center and reactive functional groups makes it a valuable building block for drug discovery efforts. Researchers are exploring its utility in developing novel therapeutic agents that target various diseases, including neurological disorders and inflammatory conditions.

The synthesis of 127758-25-2 involves multiple steps that require precise control over reaction conditions to ensure high yield and enantiomeric purity. Advances in synthetic methodologies have enabled chemists to achieve these conditions more efficiently than ever before. Techniques such as asymmetric catalysis and enantioselective hydrogenation have been particularly useful in constructing complex molecules like this one.

From a regulatory perspective, compounds like (4R,5S)-(2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)methan-1-ol must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This process involves both in vitro and in vivo studies to evaluate their biological activity and potential side effects. The results of these studies are critical for determining whether such compounds can proceed to human trials and eventually become approved drugs.

The role of computational chemistry has also been instrumental in understanding the properties of this compound. Molecular modeling techniques allow researchers to predict how 127758-25-2 will behave in different environments and how it will interact with biological targets. These predictions can guide experimental design and help optimize synthetic routes for maximum efficiency.

In conclusion,127758-25-2 represents a significant contribution to the field of chemical research due to its unique structural features and potential applications. The stereochemical purity and functional diversity make it an attractive candidate for further development into novel pharmaceuticals. As research continues to uncover new ways to utilize this compound,(4R,5S)-(2,2-dimethyl-5-vinyl-1,3-dioxolan -4 -yl)methan -1 -ol is poised to play a crucial role in advancing therapeutic strategies across multiple disciplines.